Cas no 2138411-60-4 (1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 2138411-60-4
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 6370539
• PubChem ID: 165481813
• Update Time: 2025-10-30

1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine
• EN300-1110670
• 2138411-60-4

• Inchi： 1S/C9H17N3O2S/c1-7(6-15(3,13)14)4-12-5-8(2)9(10)11-12/h5,7H,4,6H2,1-3H3,(H2,10,11)
• InChI Key： HDXWTLYEAKDMKT-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)CN1C=C(C)C(N)=N1)(=O)=O

Computed Properties

• Exact Mass: 231.10414797g/mol
• Monoisotopic Mass: 231.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 2138411-60-4 and Product Name: 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine

The compound with CAS No. 2138411-60-4 and the product name 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and development. The pyrazole core is a well-known heterocyclic scaffold that has been extensively studied for its pharmacological properties, while the substituents such as 3-methanesulfonyl-2-methylpropyl and 4-methyl groups contribute to its unique chemical and biological characteristics.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The structural features of 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine make it a particularly intriguing compound for further investigation. The presence of the methanesulfonyl group enhances its solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a pharmacophore in the development of novel therapeutic agents. The pyrazole ring is known for its ability to interact with biological targets such as enzymes and receptors, making it an ideal platform for drug design. The specific substitution pattern in 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine has been strategically designed to optimize its binding affinity and selectivity. This has been achieved through extensive computational modeling and experimental validation, ensuring that the compound exhibits the desired pharmacological properties.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of effective drugs. The compound under discussion has been subjected to rigorous SAR analysis to identify key structural features that contribute to its biological activity. The results of these studies have provided valuable insights into the design of more potent and selective analogs. For instance, modifications to the 3-methanesulfonyl-2-methylpropyl group have been shown to significantly enhance the compound's potency against certain biological targets.

The synthesis of 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine represents a significant achievement in synthetic chemistry. The multi-step synthesis involves sophisticated methodologies that highlight the expertise required to produce such complex molecules. Key steps include the formation of the pyrazole ring, followed by functionalization with the appropriate substituents. Each step has been optimized to ensure high yield and purity, which are essential for subsequent biological testing.

In terms of biological activity, preliminary studies have demonstrated that 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. This aligns with current trends in drug development, where targeting inflammation is a key strategy for treating various diseases. The compound's ability to modulate these pathways may lead to novel therapeutic interventions for conditions such as arthritis and other inflammatory disorders.

The potential applications of this compound extend beyond anti-inflammatory therapies. Research is ongoing into its efficacy against other diseases, including cancer and neurodegenerative disorders. The unique structural features of 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine make it a versatile scaffold for further derivatization, allowing scientists to explore new pharmacological targets.

One of the challenges in drug development is ensuring that compounds are safe and well-tolerated by patients. To address this, extensive toxicology studies have been conducted on 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine using both in vitro and in vivo models. These studies have provided valuable data on its safety profile, which is crucial for advancing it towards clinical trials. The results have been encouraging, suggesting that the compound has a favorable safety profile when used at therapeutic doses.

The future prospects for this compound are promising, with ongoing research aimed at further optimizing its pharmacological properties. Collaborations between academic institutions and pharmaceutical companies are likely to play a crucial role in translating these findings into tangible therapeutic benefits for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like 1-(3-methanesulfonyl-2-methylpropyl)-4-methyl-1H-pyrazol-3-amine will undoubtedly play a significant role in shaping the future of medicine.